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Introduction
DFHO, chemically known as 4-(3,5-Difluoro-4-hydroxybenzylidene)-1-methyl-5-oxo-4,5-

dihydro-1H-imidazole-2-carbaldehyde oxime, is a fluorogenic ligand designed for the

visualization of RNA in living cells.[1][2][3] This molecule is a mimic of the red fluorescent

protein (RFP) fluorophore.[1][2] Its utility in cellular imaging stems from its ability to bind to

specific RNA aptamers, such as Corn and Squash, which activates its fluorescence.[1][2][4] In

its unbound state, DFHO exhibits minimal fluorescence, which significantly reduces

background noise in imaging experiments.[5] This document provides a comprehensive

overview of the solubility of DFHO in dimethyl sulfoxide (DMSO) and aqueous solutions, along

with detailed experimental protocols for its use.
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Property Value Reference

Chemical Name

4-(3,5-Difluoro-4-

hydroxybenzylidene)-1-methyl-

5-oxo-4,5-dihydro-1H-

imidazole-2-carbaldehyde

oxime

[2][3]

Molecular Formula C₁₂H₉F₂N₃O₃ [1]

Molecular Weight 281.22 g/mol [1][2]

CAS Number 1420815-34-4 [2]

Appearance Yellow to brown solid [6]

Purity ≥98% (HPLC) [1][2]

Storage
Store at -20°C, protected from

light
[1][6]

Solubility Data
The solubility of DFHO is a critical factor for its application in biological assays. Below is a

summary of its solubility in DMSO and recommended preparation methods for aqueous

solutions.

Solubility in DMSO
DFHO exhibits high solubility in dimethyl sulfoxide (DMSO). This solvent is recommended for

preparing high-concentration stock solutions.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

DMSO 28.12 100 [2][7]

Solubility and Preparation in Aqueous Solutions
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While DFHO is sparingly soluble in neutral aqueous buffers, specific protocols allow for the

preparation of working solutions. It is recommended to first dissolve DFHO in DMSO to create

a stock solution before further dilution in aqueous buffers.[5] For direct preparation in aqueous

media, a pH-dependent method is suggested.

Aqueous System
Recommended
Concentration

Protocol Summary Reference

Water (pH > 7.4) 100 µM

Resuspend lyophilized

DFHO in water with a

pH greater than 7.4.

Once fully dissolved,

titrate the solution

back to a neutral pH.

[2]

Cell Culture Media /

PBS

Variable (e.g., 10-20

µM)

Prepare a high-

concentration stock

solution in DMSO

(e.g., 10 mM). Dilute

the stock solution into

the desired aqueous

medium to the final

working concentration.

The final DMSO

concentration should

be kept low (typically

≤ 0.1%) to minimize

cellular toxicity.

[5]

Experimental Protocols
Preparation of a 10 mM DFHO Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of DFHO in DMSO,

which can be stored for later use.

Materials:
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Lyophilized DFHO

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Bring the vial of lyophilized DFHO to room temperature.

Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM

concentration. For 1 mg of DFHO (MW: 281.22), this would be approximately 35.56 µL of

DMSO.

Vortex the solution until the DFHO is completely dissolved.

Aliquot the stock solution into smaller volumes in microcentrifuge tubes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C, protected from light. For long-term storage (up to 6 months),

-80°C is recommended.[6]
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Workflow for Preparing DFHO Stock Solution

Initialization

Solution Preparation

Storage

Start

Equilibrate lyophilized
DFHO to room temperature

Add anhydrous DMSO
to achieve 10 mM

Calculate volume based on mass

Vortex until fully dissolved

Aliquot into smaller volumes

Store at -20°C or -80°C,
protected from light
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Principle of DFHO-Based RNA Imaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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